Cas no 2640966-20-5 (6-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]quinazolin-4-amine)

• Product Name: 6-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]quinazolin-4-amine
• CAS No: 2640966-20-5
• MF: C₁₇H₂₁FN₄O
• MW: 316.373246908188
• CID: 5317439
• PubChem ID: 154829445
• Update Time: 2025-08-04

6-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• F6744-5904
• AKOS040722435
• 6-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]quinazolin-4-amine
• 2640966-20-5

• Inchi： 1S/C17H21FN4O/c18-12-1-2-16-15(9-12)17(20-11-19-16)21-13-3-6-22(10-13)14-4-7-23-8-5-14/h1-2,9,11,13-14H,3-8,10H2,(H,19,20,21)
• InChI Key： XDGCYJMXNWAEDW-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=NC=N2)NC1CCN(C1)C1CCOCC1

Computed Properties

• Exact Mass: 316.16993947g/mol
• Monoisotopic Mass: 316.16993947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.3Ų

Additional information on 6-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]quinazolin-4-amine

Comprehensive Overview of 6-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]quinazolin-4-amine (CAS No. 2640966-20-5)

6-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]quinazolin-4-amine (CAS No. 2640966-20-5) is a synthetic organic compound belonging to the quinazoline class, which has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound's molecular structure combines a fluorinated quinazoline core with a pyrrolidine moiety linked to a tetrahydropyran (oxane) ring, making it a promising candidate for drug discovery programs targeting kinase inhibition and other biological pathways.

Recent studies have highlighted the growing interest in quinazoline derivatives as key scaffolds in medicinal chemistry. The incorporation of a fluoro substituent at the 6-position of the quinazoline ring enhances the compound's metabolic stability and binding affinity, while the N-[1-(oxan-4-yl)pyrrolidin-3-yl] side chain contributes to improved solubility and pharmacokinetic properties. Researchers are particularly intrigued by its potential applications in oncology, where kinase inhibitors and signal transduction modulators are highly sought after.

The synthesis of 6-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]quinazolin-4-amine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and reductive amination. Analytical characterization techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography have been employed to confirm its structure and purity. These methods are critical for ensuring reproducibility in pharmaceutical development, a topic frequently searched by chemists in academic and industrial settings.

In the context of current research trends, this compound aligns with the demand for small-molecule therapeutics with improved selectivity and reduced off-target effects. The tetrahydropyran-pyrrolidine moiety in its structure is particularly noteworthy, as similar fragments appear in FDA-approved drugs like Palbociclib and Abemaciclib, which target cyclin-dependent kinases (CDKs). This connection has spurred discussions in scientific forums about structure-activity relationships (SAR) and fragment-based drug design.

From a commercial perspective, CAS No. 2640966-20-5 has seen increased demand from contract research organizations (CROs) and pharmaceutical companies specializing in targeted cancer therapies. Its availability as a research-grade chemical enables preliminary biological screening, with published data suggesting activity against specific tyrosine kinase receptors. However, thorough preclinical evaluation is still ongoing, a fact often queried by researchers in database searches.

Environmental and safety assessments of 6-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]quinazolin-4-amine indicate it requires standard laboratory handling precautions. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during manipulation, reflecting the broader industry focus on green chemistry principles and workplace safety protocols.

The compound's patent landscape reveals strategic filings by several biotechnology firms, particularly for use in combination therapies and personalized medicine approaches. This aligns with trending searches about drug repurposing and companion diagnostics, as the pharmaceutical industry seeks to optimize development pipelines. Computational modeling studies suggest that the fluorine atom and oxane ring contribute to favorable ADME (absorption, distribution, metabolism, excretion) properties.

Analytical methods for quantifying 6-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]quinazolin-4-amine in biological matrices have been developed using LC-MS/MS techniques, addressing a common need in pharmacokinetic studies. The compound shows stability under physiological pH conditions, though researchers emphasize the importance of storage at -20°C for long-term preservation, a practical consideration frequently searched by laboratory personnel.

Future research directions for this compound may explore its potential in immuno-oncology applications or as a chemical probe for studying cellular signaling pathways. The presence of both hydrogen bond acceptors and lipophilic regions in its structure makes it particularly interesting for protein-ligand interaction studies, a hot topic in computational chemistry circles. As the scientific community continues to investigate quinazoline-based compounds, CAS 2640966-20-5 represents an important case study in rational drug design.